Cas no 1805220-19-2 (Methyl 3-bromo-6-nitropicolinate)

Methyl 3-bromo-6-nitropicolinate is a brominated and nitrated picolinate ester, serving as a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include a reactive bromine substituent and an electron-withdrawing nitro group, enabling selective functionalization in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The ester moiety enhances solubility in organic solvents, facilitating further derivatization. This compound is particularly valuable in the synthesis of heterocyclic scaffolds and agrochemical or medicinal chemistry applications, where precise substitution patterns are required. High purity and stability under standard storage conditions ensure consistent performance in synthetic workflows.

Methyl 3-bromo-6-nitropicolinate structure

1805220-19-2 structure

Product Name:Methyl 3-bromo-6-nitropicolinate

CAS No:1805220-19-2

MF:C₇H₅BrN₂O₄

MW:261.029600858688

CID:4803039

Update Time:2025-10-08

Methyl 3-bromo-6-nitropicolinate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-bromo-6-nitropicolinate
- Inchi： 1S/C7H5BrN2O4/c1-14-7(11)6-4(8)2-3-5(9-6)10(12)13/h2-3H,1H3
- InChI Key： DMGDCPLWYKFLCL-UHFFFAOYSA-N
- SMILES： BrC1=CC=C([N+](=O)[O-])N=C1C(=O)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 242
XLogP3: 1.9
Topological Polar Surface Area: 85

Methyl 3-bromo-6-nitropicolinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029011617-250mg	Methyl 3-bromo-6-nitropicolinate	1805220-19-2	95%	250mg	$960.40	2022-04-01
Alichem	A029011617-1g	Methyl 3-bromo-6-nitropicolinate	1805220-19-2	95%	1g	$3,010.80	2022-04-01

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Additional information on Methyl 3-bromo-6-nitropicolinate

Research Brief on Methyl 3-bromo-6-nitropicolinate (CAS: 1805220-19-2) in Chemical Biology and Pharmaceutical Applications

Methyl 3-bromo-6-nitropicolinate (CAS: 1805220-19-2) is a key intermediate in the synthesis of various bioactive compounds, particularly in the development of pharmaceuticals and agrochemicals. Recent studies have highlighted its utility in the construction of heterocyclic scaffolds, which are pivotal in drug discovery. This research brief consolidates the latest findings on the compound's synthetic applications, biological relevance, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Methyl 3-bromo-6-nitropicolinate as a precursor in the synthesis of novel kinase inhibitors. The research team employed palladium-catalyzed cross-coupling reactions to functionalize the pyridine ring, yielding compounds with significant activity against EGFR and VEGFR2 kinases. These findings underscore the compound's versatility in medicinal chemistry.

In the agrochemical sector, Methyl 3-bromo-6-nitropicolinate has been investigated as a building block for fungicides. A patent filed in 2024 by a leading agrochemical company describes its incorporation into pyridine-carboxamide derivatives, showing potent activity against Botrytis cinerea. The structural flexibility of this intermediate allows for the introduction of various pharmacophores, enhancing its utility in crop protection.

Recent advancements in synthetic methodologies have improved the scalability of Methyl 3-bromo-6-nitropicolinate production. A 2024 Organic Process Research & Development paper detailed a continuous-flow synthesis approach, achieving a 78% yield with reduced reaction times and waste generation. This innovation addresses previous challenges in large-scale manufacturing, making the compound more accessible for industrial applications.

Pharmacological studies have explored the compound's potential as a precursor for radiopharmaceuticals. The bromine atom at the 3-position allows for facile isotopic exchange, enabling the synthesis of ¹⁸F-labeled tracers for positron emission tomography (PET). Preliminary in vivo data suggest these tracers may have applications in oncology imaging, though further validation is required.

While Methyl 3-bromo-6-nitropicolinate shows promise across multiple domains, researchers emphasize the need for comprehensive toxicological profiling. Current literature lacks detailed studies on its environmental fate and human health impacts, particularly concerning its nitro group. Future research directions should address these gaps while exploring novel synthetic applications of this versatile intermediate.